4-(1-{7-methyl-7H-pyrrolo[2,3-d]pyrimidin-4-yl}piperidine-3-carbonyl)thiomorpholine

• IUPAC Name: [1-(7-methylpyrrolo[2,3-d]pyrimidin-4-yl)piperidin-3-yl]-thiomorpholin-4-ylmethanone
• InChI: InChI=1S/C17H23N5OS/c1-20-6-4-14-15(20)18-12-19-16(14)22-5-2-3-13(11-22)17(23)21-7-9-24-10-8-21/h4,6,12-13H,2-3,5,7-11H2,1H3
• InChI Key: IFGPCUGNHRUWRY-UHFFFAOYSA-N
• Canonical SMILES: CN1C=CC2=C1N=CN=C2N3CCCC(C3)C(=O)N4CCSCC4
• Molecular Formula: C17H23N5OS
• Molecular Weight: 345.5 g/mol
• CAS No.: 2640974-63-4

Description

The compound “4-(1-{7-methyl-7H-pyrrolo[2,3-d]pyrimidin-4-yl}piperidine-3-carbonyl)thiomorpholine” is a complex organic molecule. It contains a pyrrolo[2,3-d]pyrimidin-4-yl moiety, which is a type of heterocyclic compound. This moiety is often found in various pharmaceuticals and bioactive compounds.

Molecular Structure Analysis

The molecular structure of this compound would likely be determined using techniques such as X-ray crystallography, NMR spectroscopy, and mass spectrometry. Unfortunately, without specific data, I can’t provide a detailed molecular structure analysis.

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on its exact structure and the conditions under which it’s used. Pyrrolo[2,3-d]pyrimidines can undergo a variety of reactions, including substitutions and additions.

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound, such as its melting point, solubility, and stability, would be determined experimentally. Without specific data, I can’t provide a detailed analysis of these properties.

Mechanism of Action

Target of Action

The primary target of this compound is Protein Kinase B (PKB or Akt) . PKB is a key downstream component in the phosphatidylinositol-3 kinase (PI3K) signaling pathway . It plays an important role in intracellular signaling pathways regulating growth and survival .

Mode of Action

The compound acts as an ATP-competitive inhibitor, providing nano-molar inhibition with significant selectivity for PKB over the closely related kinase PKA . It binds to PKB, inhibiting its activity and thereby disrupting the PI3K signaling pathway .

Biochemical Pathways

The inhibition of PKB affects the PI3K signaling pathway . This pathway is involved in cell proliferation and survival, and its disruption can lead to a decrease in these processes . The compound’s action on PKB also affects several enzyme or transcription factor substrates, including GSK3β, FKHRL1, BAD, and mTOR, which are involved in proliferation, protein translation, progression through the cell cycle, and antiapoptotic survival .

Pharmacokinetics

Variations in the linker group between the piperidine and the lipophilic substituent have been identified as a way to create potent and orally bioavailable inhibitors of pkb .

Result of Action

The inhibition of PKB by this compound can lead to a decrease in cell proliferation and survival, as well as changes in protein translation and cell cycle progression . In addition, it has been shown to strongly inhibit the growth of human tumor xenografts in nude mice at well-tolerated doses .

Safety and Hazards

The safety and hazards associated with this compound would depend on factors such as its toxicity, reactivity, and environmental impact. These would typically be assessed through laboratory testing and safety data sheets.

Future Directions

The future directions for research on this compound would depend on its properties and potential applications. For example, if it shows promise as a drug, future research might focus on optimizing its synthesis, improving its efficacy, and assessing its safety.